![molecular formula C16H16N2O2 B6548920 2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline CAS No. 1324416-68-3](/img/structure/B6548920.png)
2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline” is a complex organic molecule. It contains a methoxypyridine group, a carbonyl group, and a tetrahydroisoquinoline group . These groups are common in many organic compounds and can contribute to various chemical properties and reactivities.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For instance, fluoropyridines can be synthesized from trifluoropyridine in methanol . Benzimidazole derivatives, which have a structure similar to tetrahydroisoquinoline, can be synthesized from 2-aminobenzimidazole and different acyl chlorides .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The methoxypyridine group would likely contribute to the aromaticity of the molecule, while the carbonyl group could participate in various reactions due to its polar nature. The tetrahydroisoquinoline group is a bicyclic structure that could contribute to the overall stability of the molecule .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the functional groups present. The carbonyl group is often involved in nucleophilic addition reactions, while the methoxypyridine group could participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, aromaticity, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential to act as an agonist or antagonist of serotonin receptors. It has also been investigated for its potential to interact with other biochemicals, including dopamine and norepinephrine, to produce unique pharmacological effects. This compound has been shown to have antidepressant, anxiolytic, and anti-inflammatory properties in animal models. It has also been studied for its potential to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress responses.
Mechanism of Action
The exact mechanism of action of 2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline is not yet fully understood. However, it is believed to act as an agonist or antagonist of serotonin receptors, as well as interact with other biochemicals, including dopamine and norepinephrine, to produce unique pharmacological effects. It is also believed to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress responses.
Biochemical and Physiological Effects
This compound has been shown to have antidepressant, anxiolytic, and anti-inflammatory properties in animal models. It has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress responses. In addition, this compound has been shown to reduce the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline in laboratory experiments include its availability, low cost, and ease of synthesis. In addition, this compound has been shown to have a wide range of potential pharmacological effects, making it a useful tool for studying the mechanisms of drug action. However, the exact mechanism of action of this compound is not yet fully understood, and further research is needed to fully elucidate its pharmacological effects.
Future Directions
The potential future directions for research on 2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline include further study of its mechanism of action, as well as its potential to interact with other biochemicals. It would also be useful to investigate the potential therapeutic applications of this compound, such as its potential to act as an antidepressant or anxiolytic. Additionally, further research into the biochemical and physiological effects of this compound could help to elucidate its potential therapeutic applications. Finally, further research into the pharmacokinetics of this compound could help to understand its pharmacological effects in humans.
Synthesis Methods
2-(6-methoxypyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline can be synthesized using a variety of methods, including the “this compound condensation” method. This method involves the condensation of two molecules of pyridine-3-carbonyl chloride and one molecule of 6-methoxypyridine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a dihydropyridine intermediate, which is then converted to the desired product this compound.
Properties
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl-(6-methoxypyridin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-20-15-7-6-13(10-17-15)16(19)18-9-8-12-4-2-3-5-14(12)11-18/h2-7,10H,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRBLIDBPMFNTNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)C(=O)N2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.